Cas no 288399-49-5 (4H-1-Benzopyran-4-one,3-bromo-6,8-dimethyl-)

4H-1-Benzopyran-4-one,3-bromo-6,8-dimethyl- structure
288399-49-5 structure
Product Name:4H-1-Benzopyran-4-one,3-bromo-6,8-dimethyl-
CAS No:288399-49-5
MF:C11H9BrO2
MW:253.091962575912
CID:248884
PubChem ID:57376721
Update Time:2025-04-19

4H-1-Benzopyran-4-one,3-bromo-6,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3-bromo-6,8-dimethyl-
    • 3-bromo-6,8-dimethylchromen-4-one
    • 3-BROMO-6,8-DIMETHYLCHROMONE
    • 4H-1-Benzopyran-4-one,3-bromo-6,8-dimethyl
    • 3-bromo-6,8-dimethyl-4H-chromen-4-one
    • 3-Bromo-6,8-dimethyl-4H-1-benzopyran-4-one
    • DTXSID90725255
    • 288399-49-5
    • Inchi: 1S/C11H9BrO2/c1-6-3-7(2)11-8(4-6)10(13)9(12)5-14-11/h3-5H,1-2H3
    • InChI Key: YIGSOECXNIIBST-UHFFFAOYSA-N
    • SMILES: BrC1=COC2C(C)=CC(C)=CC=2C1=O

Computed Properties

  • Exact Mass: 251.97900
  • Monoisotopic Mass: 251.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 30.21000
  • LogP: 3.17230
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